Cas no 4749-31-9 (Propane,1,1,1,2,3-pentachloro-2-methyl-)

• Product Name: Propane,1,1,1,2,3-pentachloro-2-methyl-
• CAS No: 4749-31-9
• MF: C₄H₅Cl₅
• MW: 230.347496747971
• CID: 331172
• PubChem ID: 245420
• Update Time: 2025-04-19

Propane,1,1,1,2,3-pentachloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propane,1,1,1,2,3-pentachloro-2-methyl-
• 1,1,1,2,3-pentachloro-2-methylpropane
• 1,1,1,2,3-pentachloro-2-methyl-propane
• 1,1,1,2,3-Pentachlor-2-methylpropan
• 1,1,1,2,3-Pentachlor-2-methyl-propan
• AC1L6FU2
• AC1Q3TT8
• AR-1B3717
• CTK4J0039
• KST-1B5270
• NSC57374
• 4749-31-9
• NSC-57374
• DTXSID50288715

• Inchi： 1S/C4H5Cl5/c1-3(6,2-5)4(7,8)9/h2H2,1H3
• InChI Key： OAKLYBYUOVAPHJ-UHFFFAOYSA-N
• SMILES： ClC(C)(CCl)C(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 227.88365
• Monoisotopic Mass: 227.883389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.5686
• Melting Point: 73.5°C
• Boiling Point: 209.54°C (estimate)
• Refractive Index: 1.5165
• PSA: 0
• LogP: 3.59290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides